Cas no 138-92-1 (2-(1H-pyrazol-5-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(1H-pyrazol-5-yl)ethan-1-amine dihydrochloride
• CAS No: 138-92-1
• MF: C₅H₁₁Cl₂N₃
• MW: 184.066938638687
• MDL: MFCD01693704
• CID: 153689
• PubChem ID: 67412
• Update Time: 2025-09-26

2-(1H-pyrazol-5-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-ethanamine,hydrochloride (1:2)
• BETAZOLE HYDROCHLORIDE (200 MG)
• [2-(1H-Pyrazol-3-yl)ethyl]amine dihydrochloride
• Betazole Dihydrochloride
• BETAZOLE HCL, USP STANDARD
• 1h-pyrazole-3-ethanamine,dihydrochloride
• 2-(1(2)H-Pyrazol-3-yl)-aethylamin,Dihydrochlorid
• 2-(1(2)H-pyrazol-3-yl)-ethylamine,dihydrochloride
• 3-(2-aminoethyl)-pyrazoldihydrochloride
• 3-(2-aminoethyl)pyrazole,dihydrochloride
• ametazoledihydrochloride
• Betazole hydrochloride
• gastramine
• histalog
• Histimin
• Histalog (TN)
• 2-(3-Pyrazolyl)ethylamin
• Betazole hydrochloride (JAN)
• betazolehydrochloride
• betazoledihydrochloride
• Betazole HCl
• DSSTox_CID_27769
• DSSTox_RID_82546
• DSSTox_GSID_47789
• BETAZOLIUM CHLORIDE
• MLS002154183
• HMS1568I07
• Tox21_110729
• NSC759872
• Tox21_110729_1
• SMR001233474
• 2-(1H-Pyrazol-3-yl)-ethylamine dihydrochloride
• 2-(1H-pyrazol-5-yl)ethan-1-amine dihydrochloride
• Ametazole dihydrochloride
• EINECS 205-345-2
• Q27114259
• 2-(3-Pyrazolyl)ethanamine dihydrochloride
• D01187
• BETAZOLE HYDROCHLORIDE [ORANGE BOOK]
• UNII-66ABP6C83F
• AKOS027321706
• 1H-Pyrazole-3-ethanamine, dihydrochloride
• CCG-220043
• SY040011
• NSC-759872
• 2-(3-Pyrazolyl)ethylamine dihydrochloride
• Z2867120994
• 1h-pyrazole-3-ethanamine dihydrochloride
• 2-(1H-pyrazol-3-yl)ethanamine dihydrochloride
• NSC 759872
• SR-01000841815
• DTXCID6027769
• 2-(1H-pyrazol-5-yl)ethanamine;dihydrochloride
• Betazoldihydrochlorid
• HY-B1557A
• SB33227
• 3-(2-Aminoethyl)pyrazole Dihydrochloride (6CI,8CI)
• SR-01000841815-2
• CHEBI:31280
• AC1362
• Dihydrochloride, Betazole
• 2-(3-Pyrazolyl)ethanaminedihydrochloride
• 2-(1H-pyrazol-5-yl)ethanamine dihydrochloride
• CS-0013439
• S6612
• EN300-378949
• Betazole hydrochloride (USP:JAN)
• Pyrazole, 3-(2-aminoethyl)-, dihydrochloride
• BETAZOLE DIHYDROCHLORIDE [MI]
• 3-(2-Aminoethyl)pyrazole dihydrochloride
• 138-92-1
• Betazole hydrochloride [USP:JAN]
• 2-(1H-pyrazol-3-yl)ethan-1-amine dihydrochloride
• 66ABP6C83F
• SCHEMBL1237744
• BETAZOLE HYDROCHLORIDE [JAN]
• CHEMBL4303510
• MFCD01693704
• BETAZOLE HYDROCHLORIDE [WHO-DD]
• NS00079601
• CS-12207
• 2-(3-PYRAZOLYL)ETHANAMINE 2HCL
• 3-beta-Aminoethylpyrazole dihydrochloride
• Betazole (dihydrochloride)
• 3,5-beta-Pyrazoleethylamine dihydrochloride
• BUXCUOWXTOKEMQ-UHFFFAOYSA-N
• DB-124560

• MDL： MFCD01693704
• Inchi： 1S/C5H9N3.2ClH/c6-3-1-5-2-4-7-8-5;;/h2,4H,1,3,6H2,(H,7,8);2*1H
• InChI Key： BUXCUOWXTOKEMQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(=CC=N1)CCN

Computed Properties

• Exact Mass: 183.03300
• Monoisotopic Mass: 183.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 64.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Experimental Properties

• Melting Point: 224-226°
• Boiling Point: 284.1°Cat760mmHg
• Flash Point: 150.3°C
• PSA: 54.70000
• LogP: 2.21520

2-(1H-pyrazol-5-yl)ethan-1-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines